Cas no 7699-83-4 (Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester)

Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester structure
7699-83-4 structure
Product Name:Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester
CAS No:7699-83-4
MF:C12H14O4
MW:222.237164020538
CID:536920
Update Time:2025-04-19

Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester
    • ethyl 3-oxo-2-phenoxybutanoate
    • Inchi： 1S/C12H14O4/c1-3-15-12(14)11(9(2)13)16-10-7-5-4-6-8-10/h4-8,11H,3H2,1-2H3
    • InChI Key： ZXLFQGWHCIRDIM-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=CC=1)C(C(=O)OCC)C(C)=O

Computed Properties

  • Exact Mass: 222.08922
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 52.6

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Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7699-83-4)Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester
Order Number:A1235181
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:58
Price ($):233
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7699-83-4)Butanoic acid, 3-oxo-2-phenoxy-, ethyl ester
A1235181
Purity:99%
Quantity:1g
Price ($):233
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